Cas no 1707373-13-4 (2-Amino-4-phenylnicotinic acid)

• Product Name: 2-Amino-4-phenylnicotinic acid
• CAS No: 1707373-13-4
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 4899802
• Update Time: 2025-06-08

2-Amino-4-phenylnicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-phenylnicotinic acid
• 2-Amino-4-phenyl-nicotinic acid
• phenyl[-amino]-3-pyridinecarboxylic acid

• Inchi： 1S/C12H10N2O2/c13-11-10(12(15)16)9(6-7-14-11)8-4-2-1-3-5-8/h1-7H,(H2,13,14)(H,15,16)
• InChI Key： HEDHGRROKDRUNL-UHFFFAOYSA-N
• SMILES： OC(C1C(N)=NC=CC=1C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• XLogP3: 2.2
• Topological Polar Surface Area: 76.2

Additional information on 2-Amino-4-phenylnicotinic acid

Recent Advances in the Study of 2-Amino-4-phenylnicotinic Acid (CAS: 1707373-13-4)

2-Amino-4-phenylnicotinic acid (CAS: 1707373-13-4) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This heterocyclic scaffold, characterized by its amino and phenyl substituents, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its structure-activity relationships (SAR) to enhance its pharmacological profile.

A study published in the Journal of Medicinal Chemistry (2023) investigated the anti-inflammatory properties of 2-Amino-4-phenylnicotinic acid. The research demonstrated that this compound effectively inhibits the NF-κB signaling pathway, a key regulator of inflammatory responses. In vitro experiments using human macrophages showed a significant reduction in pro-inflammatory cytokine production, suggesting its potential as a lead compound for developing novel anti-inflammatory drugs. The study also highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and low cytotoxicity.

In the context of anticancer research, a recent preprint on bioRxiv (2024) explored the compound's ability to modulate the PI3K/AKT/mTOR pathway, which is often dysregulated in various cancers. The findings revealed that 2-Amino-4-phenylnicotinic acid induces apoptosis in cancer cells by inhibiting AKT phosphorylation. Notably, the compound exhibited selective toxicity toward cancer cells while sparing normal cells, a critical feature for minimizing side effects in potential therapeutic applications. Further in vivo studies in xenograft mouse models confirmed its tumor-suppressive effects.

The synthetic accessibility of 2-Amino-4-phenylnicotinic acid has also been a focus of recent research. A team from the University of Cambridge (2023) developed a novel, high-yield synthetic route using a one-pot multicomponent reaction. This method significantly reduces the number of synthetic steps and improves overall yield compared to traditional approaches, making the compound more accessible for large-scale production and further biological evaluation. The study also reported the successful derivatization of the core structure to generate a library of analogs for SAR studies.

Despite these promising developments, challenges remain in the clinical translation of 2-Amino-4-phenylnicotinic acid. A comprehensive review in Current Topics in Medicinal Chemistry (2024) pointed out the need for more extensive toxicological studies and formulation optimization to address issues such as solubility and metabolic stability. However, the compound's unique pharmacophore and demonstrated biological activities make it a valuable scaffold for future drug discovery efforts. Ongoing research is exploring its potential in combination therapies and as a molecular probe to study disease mechanisms.

In conclusion, 2-Amino-4-phenylnicotinic acid (CAS: 1707373-13-4) represents a versatile and pharmacologically active scaffold with multiple therapeutic applications. Recent studies have significantly advanced our understanding of its biological activities and synthetic accessibility, paving the way for its potential development into clinically relevant compounds. Future research should focus on addressing the remaining challenges and exploring its full therapeutic potential through rigorous preclinical and clinical studies.